methyl 3-[(methylamino)sulfonyl]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-(methylsulfamoyl)thiophene-2-carboxylate
• InChI: InChI=1S/C7H9NO4S2/c1-8-14(10,11)5-3-4-13-6(5)7(9)12-2/h3-4,8H,1-2H3
• InChI Key: GTRUHHWLEREHBP-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=C(SC=C1)C(=O)OC
• Molecular Formula: C7H9NO4S2
• Molecular Weight: 235.3 g/mol

Description

Methyl 3-[(methylamino)sulfonyl]-2-thiophenecarboxylate, commonly known as MTS, is a chemical compound that has gained attention in the scientific community due to its unique properties and potential applications in various fields.

Mechanism of Action

MTS modifies cysteine residues in proteins through a reaction known as sulfhydryl modification. This modification can alter the function and activity of the protein, leading to changes in cellular processes and signaling pathways. MTS can also act as a redox mediator, regulating the balance of reactive oxygen species in cells.
Biochemical and Physiological Effects:
MTS has been shown to have a variety of biochemical and physiological effects, including the modulation of protein function and activity, the regulation of reactive oxygen species, and the induction of apoptosis in cancer cells. MTS has also been shown to have anti-inflammatory and neuroprotective effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of MTS is its ability to selectively modify cysteine residues in proteins, allowing for the study of specific proteins and cellular processes. MTS is also relatively stable and easy to use in lab experiments. However, MTS has limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

MTS has numerous potential applications in various fields, including biochemistry, cell biology, and medicine. Future research directions could include the development of new MTS derivatives with improved properties and applications. Additionally, MTS could be used in drug discovery and development, as well as in the study of disease mechanisms and therapeutic interventions. Overall, MTS has the potential to be a valuable tool in scientific research and could lead to significant advances in our understanding of cellular processes and disease mechanisms.

Scientific Research Applications

MTS has been widely used in scientific research due to its unique properties, including its ability to modify cysteine residues in proteins. This modification can be used to study protein function, structure, and interactions in cells and tissues. MTS has also been used as a fluorescent probe to detect reactive oxygen species in cells and tissues.

Synthesis routes and methods I

Procedure details

43.5 G. (0.18 mol) of the obtained 3-chlorosulfonylthiophene-2-carboxylic acid methyl ester are dissolved in 450 ml. of absolute chloroform and dry methylamine is led through the solution at 10° C. until a moistened pH paper shows an alkaline reaction with the solution. The mixture is then allowed to react at room temperature for a further 2 hours, the solution always remaining alkaline. The solution is then shaken out with 500 ml. of water and 500 ml. of a 5% sodium bicarbonate solution [the aqueous phases are back-extracted in each case once with chloroform]. The combined organic phases are dried over sodium sulfate and then evaporated. The crystalline residue is digested with ether for purification. There is obtained 3-methylsulfamoylthiophene-2-carboxylic acid methyl ester of melting point 115°-122° C.

Synthesis routes and methods II

Procedure details

To a solution of methyl 3-(chlorosulfonyl)thiophene-2-carboxylate (500 mg, 2.077 mmol) in DCM (20 ml), methanamine 2N solution in THF (4.155 ml, 8.31 mmol) was added and the reaction was stirred for 1 hour at RT. The mixture was partitioned between 2N HCl and DCM and the aqueous phase was extracted with DCM. The combined organic layers were dried over sodium sulfate and the solvent was removed affording methyl 3-(N-methylsulfamoyl)thiophene-2-carboxylate (Int. 32) (430 mg, 1.828 mmol, MS/ESI+235.8 [MH]+).